Cas no 1353972-34-5 (2-Cyclopropylamino-1-pyrazin-2-yl-ethanone)

• Product Name: 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone
• CAS No: 1353972-34-5
• MF: C₉H₁₁N₃O
• MW: 177.203141450882
• CID: 2156549
• Update Time: 2025-06-07

2-Cyclopropylamino-1-pyrazin-2-yl-ethanone Chemical and Physical Properties

Names and Identifiers

• 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone
• 2-(Cyclopropylamino)-1-(pyrazin-2-yl)ethanone
• AM93785
• 2-Cyclopropylamino-1-pyrazin-2-ylmethanone

• Inchi： 1S/C9H11N3O/c13-9(6-12-7-1-2-7)8-5-10-3-4-11-8/h3-5,7,12H,1-2,6H2
• InChI Key： PLHJKMJUWCQIAS-UHFFFAOYSA-N
• SMILES： O=C(C1C=NC=CN=1)CNC1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 191
• XLogP3: 0.4
• Topological Polar Surface Area: 54.9

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone

Introduction to 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone (CAS No. 1353972-34-5) in Modern Chemical and Pharmaceutical Research

2-Cyclopropylamino-1-pyrazin-2-yl-ethanone, identified by the Chemical Abstracts Service Number (CAS No.) 1353972-34-5, is a significant compound in the realm of chemical and pharmaceutical research. This heterocyclic ketone features a unique structural motif that has garnered attention for its potential applications in drug discovery and medicinal chemistry. The compound’s molecular framework, comprising a cyclopropylamino group and a pyrazinyl substituent, positions it as a versatile scaffold for developing novel bioactive molecules.

The cyclopropylamino moiety is particularly noteworthy due to its ability to modulate protein-protein interactions and enzyme activities. This structural feature has been explored in various therapeutic contexts, including the development of kinase inhibitors and antimicrobial agents. In contrast, the pyrazin-2-yl group contributes to the compound’s aromaticity and electronic properties, which can influence its binding affinity to biological targets. Such structural characteristics make 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone a promising candidate for further investigation.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of this compound with greater precision. Studies suggest that derivatives of 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone may exhibit inhibitory effects on certain enzymes implicated in inflammatory and metabolic diseases. For instance, preliminary computational studies indicate that modifications to the cyclopropylamino group could enhance binding interactions with target proteins, potentially leading to the development of novel therapeutic agents.

The pyrazin-2-yl moiety also plays a crucial role in determining the pharmacokinetic properties of this compound. Its presence can influence solubility, metabolic stability, and cellular uptake, all of which are critical factors in drug design. Researchers are exploring strategies to optimize these properties through structural modifications, aiming to improve the compound’s overall efficacy and safety profile. Such efforts align with the broader goal of developing next-generation pharmaceuticals with enhanced target specificity and reduced side effects.

In the context of medicinal chemistry, 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone serves as a valuable building block for synthesizing more complex molecules. Its dual functionality—combining both an amino group and a ketone—allows for diverse chemical transformations, enabling the creation of libraries of derivatives for high-throughput screening. This approach has been instrumental in identifying lead compounds for further development in areas such as oncology, neurology, and infectious diseases.

The compound’s relevance extends beyond academic research; it holds commercial potential as an intermediate in fine chemical synthesis. Industries specializing in custom synthesis are increasingly interested in 1353972-34-5 due to its unique structural features and potential applications. As demand grows for innovative chemical entities, this compound is poised to play a role in bridging the gap between laboratory discoveries and industrial-scale production.

From a synthetic chemistry perspective, 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone exemplifies the importance of heterocyclic compounds in modern drug design. The integration of nitrogen-containing rings into molecular frameworks often enhances bioactivity by improving interactions with biological targets. The cyclopropyl group further contributes to steric hindrance, which can fine-tune binding affinities and selectivity. These features make heterocycles like 1353972-34-5 indispensable tools for medicinal chemists seeking to develop innovative therapeutics.

Future research directions may focus on exploring the pharmacological potential of 2-Cyclopropylamino-1-pyrazin-2-yl-ethanone through preclinical studies. Initial findings suggest that this compound could exhibit anti-inflammatory or antiviral properties, although further validation is required. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate these investigations, leveraging interdisciplinary expertise to unlock new therapeutic possibilities.

The broader impact of such research underscores the importance of compounds like 1353972-34-5 in advancing human health. By providing novel molecular scaffolds for drug discovery, they contribute to the continuous evolution of therapeutic strategies across multiple disease areas. As scientific understanding deepens and technologies evolve, compounds like 2-Cyclopropylamino-1-pyrazin-2-y ethanone will remain at the forefront of innovation, driving progress in chemical biology and pharmaceutical sciences.